Cas no 1261859-18-0 (2-Bromo-4'-chloro-2'-iodopropiophenone)

• Product Name: 2-Bromo-4'-chloro-2'-iodopropiophenone
• CAS No: 1261859-18-0
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4794068
• Update Time: 2025-07-25

2-Bromo-4'-chloro-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-chloro-2'-iodopropiophenone

• Inchi： 1S/C9H7BrClIO/c1-5(10)9(13)7-3-2-6(11)4-8(7)12/h2-5H,1H3
• InChI Key： RWVSLULRCVBWLI-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(C)Br)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-4'-chloro-2'-iodopropiophenone

Comprehensive Overview of 2-Bromo-4'-chloro-2'-iodopropiophenone (CAS No. 1261859-18-0): Properties, Applications, and Industry Insights

2-Bromo-4'-chloro-2'-iodopropiophenone (CAS No. 1261859-18-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This halogenated propiophenone derivative is characterized by the presence of bromine, chlorine, and iodine atoms, which contribute to its distinct chemical behavior. Researchers and industry professionals often search for terms like "2-Bromo-4'-chloro-2'-iodopropiophenone synthesis", "CAS 1261859-18-0 applications", and "halogenated propiophenone derivatives" to explore its potential uses.

The compound's molecular structure makes it a valuable intermediate in organic synthesis, particularly in the development of complex molecules for drug discovery. Recent trends in AI-driven drug design and green chemistry have increased interest in halogenated compounds like 2-Bromo-4'-chloro-2'-iodopropiophenone, as they offer precise control over molecular interactions. Searches for "sustainable synthesis of halogenated ketones" and "pharmaceutical intermediates for kinase inhibitors" reflect this growing demand.

From a technical perspective, CAS 1261859-18-0 exhibits notable stability under controlled conditions, making it suitable for multi-step synthetic routes. Its iodo-substituent provides unique opportunities for cross-coupling reactions, a topic frequently searched as "palladium-catalyzed reactions with iodopropiophenones". The compound's chloro- and bromo- functional groups further enhance its utility in nucleophilic substitution reactions, aligning with current research interests in selective functionalization techniques.

In analytical chemistry, 2-Bromo-4'-chloro-2'-iodopropiophenone serves as a reference standard for method development. Laboratories often search for "HPLC analysis of polyhalogenated propiophenones" or "mass spectrometry characterization of CAS 1261859-18-0" to optimize detection protocols. The compound's distinct UV absorption profile also makes it valuable for spectroscopic studies, particularly in the context of structure-activity relationship (SAR) analysis.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for bioactive molecules. Recent patent literature reveals applications in developing targeted therapies, with search queries like "1261859-18-0 in medicinal chemistry" and "iodopropiophenone derivatives as pharmacophores" gaining traction. Its structural motifs appear in research addressing protein-protein interaction inhibitors, a hot topic in drug discovery circles.

From a regulatory standpoint, proper handling and storage of 2-Bromo-4'-chloro-2'-iodopropiophenone are essential considerations for laboratories. While not classified as hazardous under standard conditions, researchers frequently search for "safe handling protocols for polyhalogenated ketones" and "stability studies of CAS 1261859-18-0" to ensure compliance with laboratory safety standards. These practical concerns highlight the compound's importance in industrial and academic settings alike.

Emerging applications in material science have further expanded the relevance of this compound. Its potential use in organic electronic materials and photoactive compounds has led to increased searches for terms like "halogenated aromatic ketones for optoelectronics". This interdisciplinary appeal positions 2-Bromo-4'-chloro-2'-iodopropiophenone at the intersection of multiple cutting-edge research fields.

In conclusion, CAS No. 1261859-18-0 represents a versatile chemical tool with broad applicability across scientific disciplines. Its unique combination of halogen substituents continues to inspire innovative research approaches, as evidenced by growing interest in "multi-halogenated propiophenone chemistry" and "1261859-18-0 derivative synthesis". As scientific exploration advances, this compound will likely maintain its status as a valuable asset for synthetic chemists and materials researchers worldwide.